Cas no 2137591-43-4 (1-[(Fluorosulfonyl)methyl]cyclopropane-1-carbonyl chloride)

• Product Name: 1-[(Fluorosulfonyl)methyl]cyclopropane-1-carbonyl chloride
• CAS No: 2137591-43-4
• MF: C₅H₆ClFO₃S
• MW: 200.615743160248
• CID: 6580468
• PubChem ID: 165839931
• Update Time: 2025-06-12

1-[(Fluorosulfonyl)methyl]cyclopropane-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2137591-43-4
• 1-[(fluorosulfonyl)methyl]cyclopropane-1-carbonyl chloride
• EN300-727305
• 1-[(Fluorosulfonyl)methyl]cyclopropane-1-carbonyl chloride

• Inchi： 1S/C5H6ClFO3S/c6-4(8)5(1-2-5)3-11(7,9)10/h1-3H2
• InChI Key： BWADBJGOMXWCOP-UHFFFAOYSA-N
• SMILES： ClC(C1(CS(=O)(=O)F)CC1)=O

Computed Properties

• Exact Mass: 199.9710211g/mol
• Monoisotopic Mass: 199.9710211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.6Ų

Additional information on 1-[(Fluorosulfonyl)methyl]cyclopropane-1-carbonyl chloride

Introduction to 1-[(Fluorosulfonyl)methyl]cyclopropane-1-carbonyl chloride (CAS No. 2137591-43-4)

1-[(Fluorosulfonyl)methyl]cyclopropane-1-carbonyl chloride (CAS No. 2137591-43-4) is a unique and highly specialized compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its distinctive fluorosulfonyl and cyclopropane functionalities, offers a range of potential applications in the development of novel drugs and advanced materials.

The molecular structure of 1-[(Fluorosulfonyl)methyl]cyclopropane-1-carbonyl chloride is composed of a cyclopropane ring attached to a carbonyl chloride group, with a fluorosulfonyl moiety linked to the methyl group. This combination of functional groups imparts unique chemical properties, making it an attractive candidate for various synthetic transformations and chemical reactions.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical research due to their ability to enhance the bioavailability, metabolic stability, and pharmacokinetic properties of drug molecules. The presence of the fluorosulfonyl group in 1-[(Fluorosulfonyl)methyl]cyclopropane-1-carbonyl chloride can significantly influence these properties, potentially leading to more effective therapeutic agents.

In the context of organic synthesis, 1-[(Fluorosulfonyl)methyl]cyclopropane-1-carbonyl chloride serves as a versatile building block for the construction of complex molecules. Its reactivity with various nucleophiles allows for the formation of diverse chemical structures, which can be tailored for specific applications. For instance, the compound can be used in the synthesis of fluorinated esters, amides, and other derivatives that are crucial in the development of new pharmaceuticals and materials.

The cyclopropane ring in 1-[(Fluorosulfonyl)methyl]cyclopropane-1-carbonyl chloride adds an additional layer of complexity to its reactivity. Cyclopropanes are known for their high ring strain, which can be harnessed to drive specific chemical reactions. This strain can facilitate ring-opening reactions, leading to the formation of linear or branched products with diverse functional groups.

In terms of safety and handling, it is important to note that 1-[(Fluorosulfonyl)methyl]cyclopropane-1-carbonyl chloride should be managed with care due to its reactive nature. Proper personal protective equipment (PPE) and laboratory protocols should be followed to ensure safe handling and storage. Additionally, environmental considerations should be taken into account when working with this compound to minimize any potential impact on ecosystems.

The synthesis of 1-[(Fluorosulfonyl)methyl]cyclopropane-1-carbonyl chloride typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For example, catalytic methods using transition metals have shown promise in improving yield and selectivity while reducing waste generation.

In conclusion, 1-[(Fluorosulfonyl)methyl]cyclopropane-1-carbonyl chloride (CAS No. 2137591-43-4) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique combination of functional groups makes it a valuable tool for chemists and researchers working on the development of new drugs and advanced materials. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in the future of chemical science.